11β,17,21-Trihydroxy-16α-methyl-pregn-4-ene-3,20-dione 21-Acetate
11β,17,21-Trihydroxy-16α-methyl-pregn-4-ene-3,20-dione 21-Acetate
Brand Name:
Vulcanchem
CAS No.:
41020-56-8
VCID:
VC0032200
InChI:
InChI=1S/C24H34O6/c1-13-9-18-17-6-5-15-10-16(26)7-8-22(15,3)21(17)19(27)11-23(18,4)24(13,29)20(28)12-30-14(2)25/h10,13,17-19,21,27,29H,5-9,11-12H2,1-4H3/t13-,17+,18+,19+,21-,22+,23+,24+/m1/s1
SMILES:
CC1CC2C3CCC4=CC(=O)CCC4(C3C(CC2(C1(C(=O)COC(=O)C)O)C)O)C
Molecular Formula:
C24H34O6
Molecular Weight:
418.53
11β,17,21-Trihydroxy-16α-methyl-pregn-4-ene-3,20-dione 21-Acetate
CAS No.: 41020-56-8
Reference Standards
VCID: VC0032200
Molecular Formula: C24H34O6
Molecular Weight: 418.53
| CAS No. | 41020-56-8 |
|---|---|
| Product Name | 11β,17,21-Trihydroxy-16α-methyl-pregn-4-ene-3,20-dione 21-Acetate |
| Molecular Formula | C24H34O6 |
| Molecular Weight | 418.53 |
| IUPAC Name | [2-[(8S,9S,10R,11S,13S,14S,16R,17R)-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
| Standard InChI | InChI=1S/C24H34O6/c1-13-9-18-17-6-5-15-10-16(26)7-8-22(15,3)21(17)19(27)11-23(18,4)24(13,29)20(28)12-30-14(2)25/h10,13,17-19,21,27,29H,5-9,11-12H2,1-4H3/t13-,17+,18+,19+,21-,22+,23+,24+/m1/s1 |
| Standard InChIKey | KLBDEWJNSCEHLH-GSTOSZRSSA-N |
| SMILES | CC1CC2C3CCC4=CC(=O)CCC4(C3C(CC2(C1(C(=O)COC(=O)C)O)C)O)C |
| Synonyms | (11β,16α)-21-(Acetyloxy)-11,17-dihydroxy-16-methyl-pregn-4-ene-3,20-dione; 21-Acetoxy-11β,17β-dihydroxy-16α-methylpregn-4-ene-3,20-dione |
| PubChem Compound | 68132300 |
| Last Modified | Nov 11 2021 |
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